Cas no 893005-88-4 (ethyl 2-(methylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: ethyl 2-(methylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 893005-88-4
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• MDL: MFCD06103795
• CID: 5467177
• PubChem ID: 53475116
• Update Time: 2025-05-21

ethyl 2-(methylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(methylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• E85047
• 2-(Methylamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid ethyl ester
• Benzo[b]thiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-2-(methylamino)-, ethyl ester
• Ethyl 2-(methylamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• EN300-25168371
• DB-430152
• SCHEMBL17194344
• 893005-88-4
• AKOS023092046
• Ethyl 4,5,6,7-tetrahydro-2-(methylamino)benzo[b]thiophene-3-carboxylate

• MDL： MFCD06103795
• Inchi： 1S/C12H17NO2S/c1-3-15-12(14)10-8-6-4-5-7-9(8)16-11(10)13-2/h13H,3-7H2,1-2H3
• InChI Key： JKQOLRJKCWVKDN-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1CCCC2)NC

Computed Properties

• Exact Mass: 239.09799996 g/mol
• Monoisotopic Mass: 239.09799996 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.6
• Molecular Weight: 239.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on ethyl 2-(methylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Comprehensive Overview of Ethyl 2-(Methylamino)-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxylate (CAS No. 893005-88-4)

Ethyl 2-(methylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 893005-88-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of tetrahydrobenzothiophene derivatives, which are known for their versatility in medicinal chemistry. The presence of both ester and methylamino functional groups in its structure makes it a valuable intermediate for the synthesis of more complex molecules.

In recent years, the demand for heterocyclic compounds like ethyl 2-(methylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has surged, driven by their role in drug discovery and development. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors or GPCR modulators, which are hot topics in the field of targeted therapy. The compound’s CAS number 893005-88-4 is frequently searched in academic databases and chemical vendor platforms, reflecting its growing relevance.

One of the key advantages of this compound is its structural adaptability. The tetrahydrobenzothiophene core provides a rigid framework, while the ethyl carboxylate and methylamino groups offer sites for further functionalization. This flexibility aligns with current trends in fragment-based drug design, where small molecules are optimized for binding affinity and selectivity. Additionally, its moderate lipophilicity makes it suitable for crossing biological membranes, a critical factor in bioavailability studies.

The synthesis of ethyl 2-(methylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate typically involves multi-step reactions, including cyclization and amination processes. Recent advancements in green chemistry have also explored eco-friendly routes to produce such compounds, addressing the increasing demand for sustainable synthesis methods. These innovations are particularly relevant to industries focusing on environmental, social, and governance (ESG) compliance.

From a commercial perspective, CAS 893005-88-4 is often listed by specialty chemical suppliers catering to pharmaceutical intermediates and research reagents. Its pricing and availability are influenced by factors such as purity grade (e.g., analytical standard vs. bulk scale) and regional regulations. Users searching for this compound frequently inquire about its storage conditions, solubility, and compatibility with common solvents, underscoring the need for detailed technical data sheets.

In conclusion, ethyl 2-(methylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate represents a promising candidate for further exploration in both academic and industrial settings. Its combination of structural features and functional groups positions it as a valuable tool for advancing drug discovery and material science. As research continues to uncover new applications, this compound is likely to remain a focal point in the fine chemicals market.